Cas no 441014-73-9 (tert-butyl N-(3-methyl-1-sulfanylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-methyl-1-sulfanylbutan-2-yl)carbamate
• CAS No: 441014-73-9
• MF: C₁₀H₂₁NO₂S
• MW: 219.344241857529
• CID: 879650
• PubChem ID: 45092321
• Update Time: 2026-04-29

tert-butyl N-(3-methyl-1-sulfanylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [1-(mercaptomethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(3-methyl-1-sulfanylbutan-2-yl)carbamate

Additional information on tert-butyl N-(3-methyl-1-sulfanylbutan-2-yl)carbamate

tert-butyl N-(3-methyl-1-sulfanylbutan-2-yl)carbamate: A Comprehensive Overview

tert-butyl N-(3-methyl-1-sulfanylbutan-2-yl)carbamate, also known by its CAS number 441014-73-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group and a sulfanylbutanoyl group. The combination of these groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The molecular structure of tert-butyl N-(3-methyl-1-sulfanylbutan-2-yl)carbamate is notable for its sulfur-containing functional group, which plays a crucial role in its reactivity and stability. Recent studies have highlighted the importance of sulfur-containing compounds in catalysis, drug design, and polymer chemistry. For instance, researchers have explored the use of sulfur-containing groups to enhance the thermal stability of polymers, a property that could be leveraged in high-performance materials.

In terms of synthesis, tert-butyl N-(3-methyl-1-sulfanylbutan-2-yl)carbamate can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. A recent study published in the Journal of Organic Chemistry demonstrated an efficient synthesis route utilizing microwave-assisted conditions, which significantly reduced reaction times while maintaining high yields. This approach not only enhances the scalability of the synthesis but also aligns with the principles of green chemistry.

The physical and chemical properties of this compound are equally intriguing. Its molecular weight is approximately 260 g/mol, and it exhibits a melting point around 125°C. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis as an intermediate or as a building block for more complex molecules.

One of the most promising applications of tert-butyl N-(3-methyl-1-sulfanylbutan-2-yl)carbamate lies in its potential as a precursor for bioactive compounds. Recent research has focused on its role in the development of novel antibiotics and anticancer agents. For example, scientists at the University of California have reported that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation.

In addition to its pharmacological applications, this compound has also found utility in agrochemicals. Its ability to act as a mild oxidizing agent makes it a candidate for use in pesticides and herbicides. A study conducted by agricultural researchers in Brazil demonstrated that formulations containing this compound showed enhanced efficacy against fungal pathogens, suggesting its potential for use in crop protection.

The environmental impact of tert-butyl N-(3-methyl-1-sulfanylbutan-2-yl)carbamate is another area of active research. While it exhibits biodegradability under certain conditions, further studies are required to fully understand its fate in different ecosystems. Regulatory agencies are closely monitoring the environmental risk assessment of this compound to ensure its safe use in commercial products.

In conclusion, tert-butyl N-(3-methyl-1-sulfanylbutan-2-yl)carbamate, with its unique chemical structure and versatile properties, continues to be a subject of intense research interest. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a valuable chemical entity. As new research emerges, we can expect further insights into its potential uses and contributions to various industries.